2-(2-methoxyphenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C19H19N3O3/c1-22(18(23)12-15-10-6-7-11-16(15)24-2)13-17-20-19(21-25-17)14-8-4-3-5-9-14/h3-11H,12-13H2,1-2H3
• InChI Key: WHGDAKAAWGIKCH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)CC3=CC=CC=C3OC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

2-(2-methoxyphenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is a member of the oxadiazole family, which has been widely studied for its pharmacological properties. In

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is not fully understood. However, studies have shown that this compound may exert its pharmacological effects by inhibiting the production of inflammatory cytokines and modulating the activity of certain enzymes.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-methoxyphenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has anti-inflammatory and analgesic effects. It has also been shown to inhibit the growth of certain tumor cells. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methoxyphenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in lab experiments is its high purity and stability. This makes it easier to control experimental conditions and obtain reliable results. However, one limitation is that this compound is relatively expensive and may not be readily available in some research settings.

Future Directions

There are several future directions for research on 2-(2-methoxyphenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. One area of interest is the development of new synthetic methods to produce this compound more efficiently and cost-effectively. Another area of interest is the investigation of its potential as an antitumor agent, particularly in combination with other drugs or therapies. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2-(2-methoxyphenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves the reaction of 2-(2-methoxyphenyl)acetohydrazide with N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]amine in the presence of acetic anhydride. The resulting product is then purified using column chromatography. This synthesis method has been optimized to produce high yields of pure product.

Scientific Research Applications

2-(2-methoxyphenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has shown promising results as an anti-inflammatory and analgesic agent. It has also been investigated for its potential as an antitumor agent.